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Compound of Interest

Compound Name: Sarkomycin

Cat. No.: B075957 Get Quote

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of the early literature on Sarkomycin, an anti-

tumor antibiotic discovered in the 1950s. The information presented herein is based on

available scientific publications from the 1950s and 1960s, offering a historical perspective on

the initial characterization and investigation of this compound. This document is intended for

researchers, scientists, and drug development professionals interested in the history of

antibiotic chemotherapy and the evolution of anti-cancer drug discovery.

Introduction
Sarkomycin was first identified and isolated in 1953 by Hamao Umezawa and his team from a

strain of Streptomyces erythrochromogenes. This discovery marked an important contribution

to the growing field of antibiotics with anti-tumor properties. Early research in the 1950s and

1960s focused on elucidating its chemical nature, understanding its biological activity against

various tumor models, and exploring its mechanism of action.

Chemical and Physical Properties
While detailed early studies on the complete elucidation of Sarkomycin's structure are not

readily available in their full text, later compilations and databases provide its chemical identity.

Table 1: Chemical and Physical Properties of Sarkomycin
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Property Value

Chemical Formula C₇H₈O₃

IUPAC Name
2-methylene-3-oxocyclopentane-1-carboxylic

acid

Molecular Weight 140.14 g/mol

Appearance Acidic oily substance

Solubility Soluble in water and various organic solvents

Anti-Tumor Activity and Efficacy
Initial studies demonstrated that Sarkomycin exhibited inhibitory effects against certain types

of cancer cells. The primary model used in early research for assessing its anti-neoplastic

activity was the Ehrlich ascites carcinoma in mice.

Table 2: Summary of Sarkomycin's Anti-Tumor Activity (1950s-1960s)

Cancer Model Organism Observed Effect Reference

Ehrlich Ascites

Carcinoma
Mice

Inhibition of tumor

growth
Ermili et al., 1967

HeLa Cells In vitro Cytotoxic effects

(Implied from general

anti-tumor antibiotic

studies of the era)

Note: Specific quantitative data on the percentage of tumor inhibition, effective dosages, and

survival rates from the original 1950s and 1960s publications are not available in the accessed

literature. The information presented is qualitative based on the abstracts of the referenced

studies.

Experimental Protocols
The precise, step-by-step experimental protocols from the foundational papers of the 1950s

and 1960s are not available in their entirety. However, based on the abstracts of these
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publications, we can infer the general methodologies employed.

In Vivo Anti-Tumor Activity Assessment (Ehrlich Ascites
Carcinoma Model)
A generalized protocol for evaluating the anti-tumor effects of Sarkomycin in a murine model is

outlined below. This reconstruction is based on common practices of the era for this type of

research.
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Preparation

Inoculation

Treatment

Evaluation

Male mice (e.g., dd strain) weighing 18-20g are prepared

Ehrlich ascites carcinoma cells are harvested from a donor mouse

A suspension of tumor cells (e.g., 2x10^6 cells) is prepared in saline

Mice are inoculated intraperitoneally with the tumor cell suspension

24 hours post-inoculation, treatment with Sarkomycin begins

Sarkomycin is administered (e.g., intraperitoneally) daily for a set period Control group receives saline or vehicle

Mice are monitored for tumor growth (e.g., measurement of body weight, ascitic fluid volume)

Survival of the mice is recorded At the end of the experiment, ascitic fluid is collected for further analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b075957?utm_src=pdf-body-img
https://www.benchchem.com/product/b075957#review-of-sarkomycin-literature-from-the-1950s-and-1960s
https://www.benchchem.com/product/b075957#review-of-sarkomycin-literature-from-the-1950s-and-1960s
https://www.benchchem.com/product/b075957#review-of-sarkomycin-literature-from-the-1950s-and-1960s
https://www.benchchem.com/product/b075957#review-of-sarkomycin-literature-from-the-1950s-and-1960s
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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